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Compound of Interest

Compound Name: Methyl cis-2-hexenoate

Cat. No.: B15202258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-hexenoate, with a specific

focus on identifying its various isomeric forms and their corresponding Chemical Abstracts

Service (CAS) numbers. This document is intended to serve as a valuable resource for

professionals in research, scientific, and drug development fields who require precise chemical

identification and property data.

Identifying Methyl cis-2-hexenoate: CAS Numbers
and Isomeric Forms
Methyl 2-hexenoate can exist as two geometric isomers: cis (Z) and trans (E). The assignment

of a definitive CAS number is isomer-specific.

Methyl 2-hexenoate (Isomer Mixture): The CAS number 2396-77-2 is assigned to Methyl 2-

hexenoate where the stereochemistry is not specified, implying it could be a mixture of cis

and trans isomers.[1][2]

Methyl (E)-2-hexenoate (trans isomer): The trans isomer, formally named Methyl (E)-2-

hexenoate, has the specific CAS number 13894-63-8.[3][4][5]

Methyl (Z)-2-hexenoate (cis isomer): A specific CAS number for the cis isomer, Methyl (Z)-2-

hexenoate, is not readily available in the public domain, suggesting it may be less common

or studied.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Methyl 2-hexenoate.

The data largely pertains to the isomer mixture or the trans isomer, as specific data for the cis

form is limited.

Property Value Isomer

Molecular Formula C₇H₁₂O₂ All Isomers

Molecular Weight 128.17 g/mol All Isomers

Boiling Point
168.0 to 170.0 °C @ 760.00

mm Hg
(E)-isomer[3]

Specific Gravity 0.911 to 0.916 @ 25.00 °C Isomer Mixture[2]

Refractive Index 1.432 to 1.438 @ 20.00 °C Isomer Mixture[2]

Flash Point 112.00 °F TCC (44.44 °C) Isomer Mixture[2]

Solubility
Very slightly soluble in water;

soluble in alcohol.[1][2]
General

Isomeric Relationship of Methyl 2-Hexenoate
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Methyl 2-hexenoate (Mixture)
CAS: 2396-77-2
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CAS: 13894-63-8contains

Methyl (Z)-2-hexenoate (cis)
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Caption: Relationship between Methyl 2-hexenoate and its geometric isomers.
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of Methyl cis-2-hexenoate are

not extensively documented in publicly available literature. However, general methods for the

synthesis of α,β-unsaturated esters often involve Wittig or Horner-Wadsworth-Emmons

reactions, which can be tuned to favor the formation of either the (E) or (Z) isomer.

For the analysis of isomeric purity, capillary gas chromatography (GC) is a suitable technique,

often coupled with mass spectrometry (MS) for definitive identification. Spectroscopic methods

such as ¹H NMR and ¹³C NMR would also be critical in distinguishing between the cis and trans

isomers based on the coupling constants of the vinylic protons and the chemical shifts of the

carbons in the double bond.

Safety and Handling
Methyl 2-hexenoate is classified as a flammable liquid and vapor.[1][3] Standard laboratory

safety precautions, including the use of personal protective equipment such as safety glasses,

gloves, and a lab coat, are recommended when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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